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Compound of Interest

Compound Name: O-(3-Chloroallyl)hydroxylamine

Cat. No.: B154111 Get Quote

This technical guide provides a comprehensive overview of O-(3-Chloroallyl)hydroxylamine,

a versatile chemical intermediate. The document is intended for researchers, scientists, and

professionals in drug development and agrochemical synthesis, offering detailed information on

its chemical properties, synthesis, and applications.

Core Properties of O-(3-Chloroallyl)hydroxylamine
O-(3-Chloroallyl)hydroxylamine, also known by its systematic name (E)-O-(3-Chloro-2-

propenyl)hydroxylamine, is a key reagent in organic synthesis.[1] Its utility is primarily in the

production of agrochemicals, such as herbicides and plant growth regulators, and as an

intermediate in the synthesis of pharmaceuticals.[1][2]

Below is a summary of its key quantitative data:
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Property Value Source

Molecular Formula C₃H₆ClNO [1][3][4][5][6]

Molecular Weight 107.54 g/mol [1][3][4][6]

CAS Number 87851-77-2 [1][3][5]

Boiling Point 209 °C [1][5]

Flash Point 80 °C [1][5]

Density 1.155 g/mL [5][7]

pKa 3.80 ± 0.70 (Predicted) [1][5]

Solubility
Slightly soluble in chloroform

and ethyl acetate
[1][5]

Storage Temperature
Below -20°C, under an inert

atmosphere
[1][5][8]

Synthesis of O-(3-Chloroallyl)hydroxylamine
A common method for the synthesis of O-(3-Chloroallyl)hydroxylamine involves the reaction

of trans-1,3-dichloropropene with hydroxylamine.[1][9] The hydrochloride salt of the product is

often the direct output of this synthesis.[1]

This protocol is based on a general process described for the synthesis of O-substituted

hydroxylamines.[9]

Materials:

trans-1,3-Dichloropropene

Hydroxylamine sulfate

Sodium hydroxide

Toluene
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Acetonitrile

Ethanol

Hydrogen chloride (gas)

Sodium hydrogen carbonate

Tetrabutylammonium bromide (as a phase-transfer catalyst)

Dilute hydrochloric acid

Procedure:

Preparation of Ethyl Acetimidate Hydrochloride: Acetonitrile and ethanol are reacted in

toluene in the presence of hydrogen chloride gas to form a suspension of ethyl acetimidate

hydrochloride.

Formation of Ethyl Acethydroximate: The resulting suspension is added to an ice-cooled

aqueous suspension of sodium hydrogen carbonate. An aqueous solution of hydroxylamine

sulfate is then added at a temperature of -20 to -5 °C. After warming to room temperature,

the aqueous phase is separated, yielding a toluene solution of ethyl acethydroximate.

O-Alkylation: To the toluene solution, an aqueous solution of sodium hydroxide and

tetrabutylammonium bromide are added. trans-1,3-Dichloropropene (96% content) is then

added dropwise over 30 minutes while maintaining the temperature at +60 to +65 °C.

Reaction Completion and Work-up: The mixture is heated to +70 to +75 °C for 3 hours. After

cooling to room temperature, the aqueous phase is separated. The organic phase,

containing the O-(trans-chloroallyl)acethydroximic acid ethyl ester, is washed twice with

water.

Hydrolysis: The O-(trans-chloroallyl)acethydroximic acid ethyl ester is hydrolyzed by stirring

with dilute hydrochloric acid.

Isolation: The aqueous phase containing the hydrochloride salt of O-(3-
Chloroallyl)hydroxylamine is separated. The product can be isolated by evaporating the
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water under reduced pressure.

Preparation of Ethyl Acethydroximate

O-Alkylation and Hydrolysis

Acetonitrile + Ethanol + HCl
in Toluene

Ethyl Acetimidate HCl
(Suspension)

Sodium Hydrogen Carbonate
(aq. suspension)

-20 to -5 °C

Hydroxylamine Sulfate
(aq. solution)

Ethyl Acethydroximate
(in Toluene)

Phase Separation

O-(trans-chloroallyl)acethydroximic
acid ethyl ester

+60 to +75 °C

NaOH (aq.) trans-1,3-Dichloropropene

O-(3-Chloroallyl)hydroxylamine HCl
(aq. solution)

Hydrolysis

Dilute HCl

Isolation (Evaporation)

Click to download full resolution via product page
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Caption: Synthesis workflow for O-(3-Chloroallyl)hydroxylamine Hydrochloride.

Applications in Synthesis
O-(3-Chloroallyl)hydroxylamine is a valuable reagent for creating more complex molecules. A

notable application is in the preparation of 5-(dioxabicyclohept-6-yl)cyclohexenone oxime ether,

which is utilized as a herbicide and plant growth regulator.[1] Its electrophilic nature allows it to

participate in various chemical reactions, including nucleophilic substitution and oxime

formation.[1]

O-(3-Chloroallyl)hydroxylamine

Oxime Ether Product
(e.g., Herbicide)

Nucleophilic Substitution / Condensation

Ketone or Aldehyde
(e.g., Cyclohexenone derivative)

Click to download full resolution via product page

Caption: General reaction pathway illustrating the use of O-(3-Chloroallyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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